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Compound of Interest

Compound Name: Psilocin O-Glucuronide

Cat. No.: B13414854

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of Psilocin O-Glucuronide. The following procedural guidance is designed to ensure
a safe laboratory environment and compliance with standard safety practices.

I. Compound Identification and Hazard Assessment

While a specific Safety Data Sheet (SDS) for Psilocin O-Glucuronide is not readily available,
data from its parent compound, psilocin, and related psychoactive substances indicate that it
should be handled with care. Psilocin O-Glucuronide is the primary metabolite of psilocin, the
active psychoactive component of psilocybin mushrooms.[1][2][3] Although the glucuronidation
process is a detoxification pathway that renders psilocin inert and facilitates its excretion, the
potential for in-vitro or in-vivo hydrolysis back to the active psilocin warrants cautious handling.

[1]14]

Key Chemical Data:
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Property Value

Analyte Name Psilocin O-Glucuronide
CAS Number 514212-83-0
Molecular Formula C18H24N207
Molecular Weight 380.4 g/mol

Accurate Mass 380.1584

Source: LGC Standards, Shimadzu Chemistry & Diagnostics[5][6]

Stability: Psilocin O-Glucuronide has demonstrated greater stability in biological samples
(serum and urine) compared to its parent compound, psilocin, particularly during long-term
frozen storage and short-term storage at room temperature.[7][8]

Toxicological Information: No specific toxicological data for Psilocin O-Glucuronide has been
established. However, given its relationship to psilocin, a psychoactive substance, it must be
handled as a potentially hazardous compound. The Occupational Exposure Limit (OEL) for the
parent prodrug, psilocybin, has been derived at 0.05 pg/m3, indicating high potency.[9]

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory
exposure. The following table summarizes the required PPE for handling Psilocin O-
Glucuronide.
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] Specifications and Best
Body Part Required PPE .
Practices

Wear two pairs of powder-free

nitrile gloves. Change the
Hands Double Gloving outer glove immediately upon

contamination and both pairs

every 30-60 minutes.

A disposable, low-permeability
Body Disposable Gown gown with long sleeves and

elastic cuffs is required.

Use chemical splash goggles
Eyes Safety Goggles or Face Shield  or a full-face shield to protect

against splashes and aerosols.

For handling powders or when
generating aerosols, a NIOSH-
approved N95 respirator is the
Respiratory N95 Respirator or Higher minimum requirement. For
large spills, a chemical
cartridge respirator may be

necessary.

lll. Operational Plan: Safe Handling Procedures

Adherence to the following step-by-step procedures is critical for minimizing exposure and
ensuring a safe working environment.

A. Engineering Controls:

o Ventilation: All handling of Psilocin O-Glucuronide, especially in powder form, must be
conducted within a certified chemical fume hood or a biological safety cabinet.

o Designated Area: Designate a specific area for the handling of this compound. This area
should be clearly marked with warning signs.

B. Procedural Steps:
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o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
designated workspace by covering surfaces with absorbent, disposable bench paper.

» Weighing: If working with a solid form, conduct all weighing activities within the fume hood.
Use a dedicated set of spatulas and weighing boats.

e Solution Preparation: When preparing solutions, add the solvent to the powdered compound
slowly to avoid aerosolization.

» Handling: Always handle solutions with care to prevent splashes and spills.

o Post-Handling: After handling, decontaminate all surfaces with an appropriate cleaning
agent. Remove PPE in the correct order to avoid cross-contamination (outer gloves, gown,
face shield/goggles, inner gloves, respirator).

» Hand Washing: Wash hands thoroughly with soap and water immediately after removing
PPE.

dot graph "Operational_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node
[shape=Dbox, style="filled", fonthame="Arial", fontsize=12, margin=0.2, fontcolor="#202124"];
edge [fontname="Arial", fontsize=10, color="#5F6368"];

subgraph "cluster_Prep" { label="Preparation”; bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF"];
Prep [label="Don PPE"]; Workspace [label="Prepare Workspace"]; Prep -> Workspace; }

subgraph "cluster_Handling" { label="Handling (in Fume Hood)"; bgcolor="#F1F3F4"; node
[fillcolor="#FFFFFF"]; Weigh [label="Weigh Compound"]; Solution [label="Prepare Solution"];
Weigh -> Solution; }

subgraph "cluster_Post" { label="Post-Handling"; bgcolor="#F1F3F4"; node
[fillcolor="#FFFFFF"]; Decon [label="Decontaminate Surfaces"]; RemovePPE [label="Remove
PPE"]; Wash [label="Wash Hands"]; Decon -> RemovePPE -> Wash; }

Workspace -> Weigh [lhead="cluster_Handling"]; Solution -> Decon [Ihead="cluster_Post"]; }
.dot

Operational Workflow for Handling Psilocin O-Glucuronide.
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IV. Disposal Plan

Proper disposal of Psilocin O-Glucuronide and associated waste is crucial to prevent
environmental contamination and unauthorized access.

A. Waste Segregation:

e Solid Waste: All contaminated solid waste, including gloves, gowns, bench paper, and
weighing boats, must be placed in a designated, sealed, and clearly labeled hazardous
waste container.

o Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, sealed, and labeled hazardous waste container. Do not dispose of down the drain.

o Sharps: Contaminated needles, syringes, and other sharps must be disposed of in a
designated sharps container.

B. Deactivation and Disposal:

e Render Unusable: For larger quantities, it is recommended to render the compound
unusable. This can be achieved by mixing it with an inert material such as cat litter or dirt.[10]

« Incineration: The primary recommended method for the final disposal of psychoactive
substances is high-temperature incineration by a licensed hazardous waste disposal
company.[11]

o Record Keeping: Maintain a detailed log of all disposed waste, including the date, quantity,
and method of disposal.

dot digraph "Disposal_Plan" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node
[shape=Dbox, style="filled", fonthame="Arial", fontsize=12, margin=0.2, fontcolor="#202124"];
edge [fontname="Arial", fontsize=10, color="#5F6368"];

subgraph "cluster_WasteCollection" { label="Waste Collection & Segregation";
bgcolor="#F1F3F4"; node [fillcolor="#FFFFFF"]; Solid [label="Contaminated Solid Waste"];
Liquid [label="Contaminated Liquid Waste"]; Sharps [label="Contaminated Sharps"]; }
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subgraph "cluster_Deactivation" { label="Deactivation & Final Disposal"; bgcolor="#F1F3F4";
node [fillcolor="#FFFFFF"]; Render [label="Render Unusable (Mix with inert material)"];
Incinerate [label="High-Temperature Incineration"]; }

Solid -> Render; Liquid -> Render; Sharps -> Incinerate; Render -> Incinerate; } .dot

Disposal Plan for Psilocin O-Glucuronide Waste.

V. Experimental Protocol: Enzymatic Hydrolysis of
Psilocin O-Glucuronide

This protocol details a common procedure for the enzymatic hydrolysis of Psilocin O-
Glucuronide to psilocin for analytical purposes.[8][12]

A. Materials:

Psilocin O-Glucuronide sample (e.g., in urine or buffer)

e [B-glucuronidase from Escherichia coli (approx. 5000 units/mL of sample)[12]
e Phosphate buffer (pH 6.0)

 Incubator or water bath at 37°C

» Vortex mixer

e Microcentrifuge

e Autosampler vials for analysis (e.g., LC-MS)

B. Procedure:

o Sample Preparation: To a 1 mL aliquot of the sample containing Psilocin O-Glucuronide,
add the appropriate volume of phosphate buffer to adjust the pH to 6.0.

o Enzyme Addition: Add the specified amount of B-glucuronidase to the sample.

e Incubation: Vortex the mixture gently and incubate at 37°C for 2 hours.[12]
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e Reaction Termination: After incubation, terminate the reaction by adding a suitable quenching
agent (e.g., a small volume of a strong acid like perchloric acid, or by protein precipitation
with a solvent like acetonitrile).

o Centrifugation: Centrifuge the sample to pellet any precipitate.

» Analysis: Transfer the supernatant to an autosampler vial for analysis of the liberated
psilocin.

dot digraph "Hydrolysis_Protocol” { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node
[shape=Dbox, style="filled", fonthame="Arial", fontsize=12, margin=0.2, fontcolor="#202124"];
edge [fontname="Arial", fontsize=10, color="#5F6368"];

node [fillcolor="#FFFFFF"]; start [label="Start: Sample with Psilocin O-Glucuronide",
shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; prep [label="1. Adjust pH to 6.0 with
Buffer"]; enzyme [label="2. Add [3-glucuronidase"]; incubate [label="3. Incubate at 37°C for 2
hours"]; terminate [label="4. Terminate Reaction"]; centrifuge [label="5. Centrifuge"]; analyze
[label="6. Analyze Supernatant for Psilocin"]; end [label="End: Quantify Psilocin",
shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> prep -> enzyme -> incubate -> terminate -> centrifuge -> analyze -> end; } .dot

Experimental Workflow for Enzymatic Hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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